Disperse red 126

• CAS No.: 12236-21-4
• Molecular Formula: C7H12N2S
• Synonyms: Disperse red 126

Description

Disperse Red 126 ( 12236-21-4) is a high-performance single azo disperse dye with the molecular formula C 18 H 19 N 5 O 4 and a molecular weight of 369.37 g/mol . It is scientifically engineered for the dyeing of synthetic hydrophobic fibers, with primary research applications focused on polyester and its various blended fabrics . The compound is synthesized via diazotization of 2-Amino-5-nitrophenol followed by coupling with 2-Methyl-N-hydroxyethyl-N-cyanoethylaniline . As a member of the azo dye class, its chromophore consists of a delocalized electron system centered on the -N=N- azo bond, which is responsible for its light absorption properties in the visible spectrum . Researchers value this dye for its excellent all-around fastness properties, which are critical for performance and durability testing. Standardized testing reports the following fastness ratings (AATCC): Ironing Fastness 4, Light Fastness 5, and Perspiration and Washing Fastness at 5 for both fading and staining . Its structure and properties also make it a compound of interest for investigating modern, environmentally friendly dyeing methodologies, such as supercritical carbon dioxide dyeing media, which offers advantages in dye penetration and reduced environmental impact for synthetic polymers like polyethylene terephthalate (PET) . This product is intended For Research Use Only and is not intended for personal, diagnostic, or therapeutic applications.

Synthetic Methodologies and Structural Engineering of Disperse Azo Dyes

Advanced Diazotization and Coupling Reaction Pathways for Azo Dye Synthesis

The diazotization process involves treating a primary aromatic amine with nitrous acid, which is commonly generated in situ from sodium nitrite (B80452) and a mineral acid like hydrochloric acid, usually at low temperatures (typically 0–5 °C) to maintain the stability of the highly reactive diazonium salt intermediate. discoveryjournals.orgnih.govmdpi.com The reaction converts the amine group (−NH₂) into a diazonium salt group (−N⁺≡N). discoveryjournals.org

Following diazotization, the diazonium salt acts as an electrophile and reacts with a coupling component, which is an electron-rich aromatic compound such as a phenol (B47542), naphthol, aniline (B41778), or an aniline derivative. nih.gov This electrophilic aromatic substitution reaction forms the azo linkage, connecting the two aromatic systems and yielding the azo dye. nih.gov The coupling reaction is often carried out in acidic or weakly acidic conditions, depending on the nature of the coupling component, to ensure dye stability. mdpi.com

Variations in the aromatic amine (diazo component) and the coupling component allow for the synthesis of a vast array of azo dyes with different colors and properties. discoveryjournals.orgnih.govmdpi.com For instance, studies have explored the synthesis of monoazo disperse dyes using different alkyl amines as diazonium components and salicylic (B10762653) acid and phenol as coupling components. discoveryjournals.org Another approach involved synthesizing disperse azo dyes from 4-aminoantipyrine (B1666024) coupled with malononitrile, followed by reaction with secondary amines. sapub.org Novel disperse azo dyes have also been synthesized using Ugi four-component reactions followed by coupling with aryl diazonium salts. sioc-journal.cn

Optimization of Reaction Parameters for Yield and Purity in Disperse Dye Synthesis

Optimizing reaction parameters is crucial for achieving high yields and purity in disperse dye synthesis. Key parameters include temperature, pH, reaction time, and the molar ratios of reactants. nih.gov

Maintaining a low temperature (0–5 °C) during diazotization is critical to prevent the decomposition of the unstable diazonium salt. nih.govmdpi.com The pH of the coupling reaction needs careful control; mildly acidic conditions (e.g., pH 5.5–6.0) can stabilize the diazonium ion while promoting the coupling reaction. Studies on the synthesis of novel azo-salicylaldehyde disperse dyes demonstrated that increasing the dyeing temperature from 100 °C to 130 °C significantly improved color strength on polyester (B1180765), suggesting that temperature optimization is also important during the application phase, which is related to dye performance and effectively the "yield" of color on the fiber. nih.govacs.org

The molar ratios of the diazonium component and the coupling component also influence the yield. Research has shown that specific molar proportions of the base (amine) and coupling agent can lead to 100% yield in some disperse azo dye syntheses. ijirset.com Reaction time is another factor; while longer times can lead to more complete reactions, excessively long durations might result in the formation of by-products and darker colors. psu.edu

Purification techniques, such as thin-layer chromatography (TLC) and recrystallization, are employed to obtain pure disperse dyes with good coloristic properties. discoveryjournals.org Analytical techniques like melting point determination, IR, UV, 1H NMR, 13C NMR, and mass spectroscopy are used to confirm the purity and identity of the synthesized dyes. discoveryjournals.orgacs.orgnih.govekb.eg High-performance liquid chromatography (HPLC) can be used to control the end point of the reaction and assess purity. psu.edu

Investigations into Substituent Effects on Synthetic Efficiency

The nature and position of substituents on both the diazonium component and the coupling component significantly impact the efficiency of the synthesis and the properties of the resulting azo dye. Electron-withdrawing or electron-donating groups can influence the reactivity of the aromatic rings towards diazotization and coupling.

Studies have shown that electron-releasing substituents in the para position of the diazonium benzene (B151609) salt can increase the content of the azo tautomer, while electron-withdrawing groups promote the hydrazone form. nih.govmdpi.com This tautomerism is important as different tautomeric forms can have varying technical properties and dyeing performance. mdpi.com

The position of substituents can also affect light absorption properties. For example, the ortho-position of a methoxy (B1213986) group onto an aromatic ring in some disperse red azo dyes was found to strengthen the electron repulsion effect, leading to high molar extinction coefficients. mdpi.com

Substituent effects also play a role in the performance of the dyes. In the context of dye-sensitized solar cells using azo dyes, the position of carboxylic acid anchoring groups was found to play a crucial role in performance, while the effect of donating groups was less obvious. acs.org Substituents can also influence the susceptibility of azo dyes to oxidation; for instance, dyes substituted with halogens were oxidized to a greater extent than those with methyl or methoxy substituents in a Fenton-like system. researchgate.net

Post-Synthetic Modifications and Derivatization Strategies

Post-synthetic modification (PSM) involves altering the structure of a pre-synthesized dye to introduce new functional groups or modify existing ones. This approach allows for tuning the properties and enhancing the performance of the dyes without redesigning the entire synthetic route. rsc.orgmdpi.comacs.org

Introduction of Functional Groups for Enhanced Performance

The introduction of specific functional groups through post-synthetic modification can lead to enhanced dye performance, including improved solubility, affinity for specific fibers, light fastness, washing fastness, and even the introduction of new functionalities like pH sensitivity or antimicrobial activity. ekb.egsapub.orggoogle.com

For disperse dyes, which are nonionic and have low water solubility, the introduction of polar groups can improve their affinity for certain fibers and their dispersion properties. sapub.org For example, the accumulation of polar groups in some synthesized azo disperse dyes derived from 4-aminoantipyrine contributed to their excellent affinity for polyester fabric and good brightness after washing. sapub.org

Post-synthetic modification techniques have been explored in the context of metal-organic frameworks (MOFs) for applications like dye adsorption and separation, where introducing functional groups like SO₃H significantly enhanced adsorption capacity and selectivity for certain dyes. rsc.org While this example is not directly about modifying the disperse dye itself for dyeing, it illustrates the principle of how functional group introduction post-synthesis can alter interaction properties.

Another example of derivatization is the synthesis of pH-sensitive disperse dye polyether derivatives, which involves reacting a disperse dye containing amino and hydroxyl functional groups with a polyether isocyanate. google.com This modification introduces polyether chains, potentially altering the dye's solubility and interaction with the medium based on pH.

The introduction of functionalities like amide and ester groups, along with an increase in molecular weight, in novel azo disperse dyes synthesized via Ugi reaction led to improved fastness properties on polyamide and polyester fabrics compared to C.I. Disperse Red 1 and C.I. Disperse Red 13. sioc-journal.cn

Spectroscopic and Computational Characterization for Mechanistic Elucidation

Advanced Spectroscopic Techniques for Structural and Electronic Characterization

Advanced spectroscopic techniques such as UV-Visible absorption and emission spectroscopy, Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Fourier-Transform Infrared (FT-IR) spectroscopy are widely employed for the comprehensive characterization of disperse azo dyes. These methods provide complementary information regarding electronic structure, molecular connectivity, fragmentation patterns, and functional groups present in the dye molecules.

UV-Visible Absorption and Emission Spectroscopy for Electronic Transitions and Photophysical Properties

UV-Visible (UV-Vis) absorption spectroscopy is a fundamental technique used to study the electronic transitions within disperse azo dyes. The characteristic color of azo dyes is attributed to the presence of the azo (-N=N-) chromophore, which absorbs light in the visible region of the spectrum mdpi.comdocbrown.info. The absorption maxima (λmax) in the UV-Vis spectra are indicative of the electronic transitions, primarily π-π* and n-π* transitions, within the molecule researchgate.net. The position and intensity of these absorption bands are influenced by the molecular structure, including the presence and position of auxochromes (electron-donating or withdrawing groups) and the extent of the π-conjugation system mdpi.comresearchgate.net.

Studies on various disperse red azo dyes have shown strong absorption bands in the visible range, typically between 420 and 510 nm, responsible for their red color, and weaker bands in the UV region around 290-300 nm docbrown.inforesearchgate.net. The specific λmax values can vary depending on the solvent and the presence of different substituents researchgate.net.

Emission spectroscopy, particularly fluorescence emission, can provide further information about the photophysical properties of disperse dyes. While not as strongly fluorescent as some other types of dyes, some disperse red dyes, including Disperse Red 1, have shown fluorescence emission in solution at room temperature, with quantum yields depending on the solvent nih.gov. The excitation spectra in fluorescence measurements can correlate with the absorption spectra, helping to elucidate the electronic transitions involved nih.gov.

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) for Molecular Structure Confirmation and Fragmentation Analysis

NMR spectroscopy, particularly ¹H NMR and ¹³C NMR, is invaluable for confirming the molecular structure and elucidating the connectivity of atoms in disperse azo dyes. By analyzing the chemical shifts, splitting patterns, and integration of signals in NMR spectra, researchers can identify different types of protons and carbon atoms and their relative positions within the molecule mdpi.comacs.orgresearchgate.net. This provides definitive evidence for the successful synthesis and structure of the dye.

Mass Spectrometry (MS) is used to determine the molecular weight of the dye and to obtain information about its fragmentation pattern. Techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) and tandem mass spectrometry (MS/MS) are powerful tools for the identification and structural elucidation of disperse dyes and their potential degradation products unesp.brepa.gov. The mass-to-charge ratio (m/z) of the molecular ion confirms the molecular weight, while the fragment ions provide structural details by revealing how the molecule breaks apart under ionization mdpi.comacs.orgunesp.brnih.gov.

Studies on disperse azo dyes have utilized MS to confirm the structures of synthesized dyes and to identify biotransformation products mdpi.comresearchgate.netunesp.brmdpi.com. For instance, MS analysis has been used to determine the m/z of molecular ions and characteristic fragment ions, supporting the proposed structures of synthesized compounds mdpi.com.

Fourier-Transform Infrared (FT-IR) Spectroscopy for Functional Group Identification and Interactions

Fourier-Transform Infrared (FT-IR) spectroscopy is employed to identify the functional groups present in disperse azo dyes and to investigate interactions between the dye and substrates mdpi.comunesp.brmdpi.com. FT-IR spectra exhibit characteristic absorption bands corresponding to the vibrational modes of different chemical bonds and functional groups, such as azo (-N=N-), hydroxyl (-OH), amino (-NH₂), nitro (-NO₂), and aromatic ring vibrations mdpi.comiium.edu.my.

Analysis of FT-IR spectra can confirm the presence of key functional groups in the synthesized dye molecule rsc.org. Furthermore, shifts in the positions or changes in the intensity of these bands when the dye interacts with a substrate (like a textile fiber or nanoparticle) can provide insights into the nature of these interactions, such as hydrogen bonding or physical adsorption mdpi.com. FT-IR spectroscopy has been used to demonstrate the presence of disperse dyes within composite materials and to study their interaction with polymer matrices mdpi.com.

Computational Chemistry and Theoretical Modeling of Disperse Azo Dyes

Computational chemistry, particularly Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT), plays a significant role in complementing experimental spectroscopic studies of disperse azo dyes. These theoretical methods allow for the prediction of electronic structures, optical properties, and reactivity, providing a deeper understanding of the dyes' behavior at the molecular level.

Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT) for Electronic Structure and Optical Property Predictions

DFT is a computational method used to calculate the electronic structure of molecules, including their ground-state energies, molecular orbitals (e.g., HOMO and LUMO), and charge distribution nih.govunesp.brrsc.orgunesp.br. For disperse azo dyes, DFT calculations can provide insights into the distribution of electron density, which is crucial for understanding their chemical reactivity and interactions.

TD-DFT is an extension of DFT that is used to study excited states and predict spectroscopic properties, particularly UV-Vis absorption spectra docbrown.infonih.govunesp.brresearchgate.netchemmethod.comuniversiteitleiden.nlpku.edu.cn. By calculating the vertical excitation energies and oscillator strengths, TD-DFT can simulate the absorption spectrum and help assign experimental absorption bands to specific electronic transitions (e.g., HOMO to LUMO transitions) researchgate.netchemmethod.comuniversiteitleiden.nl.

Computational studies using DFT and TD-DFT have been applied to disperse azo dyes to investigate their electronic structure, predict their absorption spectra, and understand the effect of substituents on their optical properties docbrown.infonih.govrsc.orgunesp.brresearchgate.netpku.edu.cn. These calculations can help rationalize experimental observations, such as solvatochromic effects and the influence of molecular structure on color nih.govpku.edu.cn. Different DFT functionals and basis sets can be employed, and their performance in accurately predicting experimental data is often evaluated researchgate.netuniversiteitleiden.nl.

Molecular Dynamics Simulations of Dye-Substrate Interactions

While not explicitly detailed for Disperse Red 126 in the provided search results, molecular dynamics simulations are a general computational technique applicable to studying the interactions between dye molecules and various substrates, such as textile fibers or nanoparticles. These simulations can model the dynamic behavior of the dye molecules in the presence of the substrate, providing information about adsorption mechanisms, diffusion, and the stability of dye-substrate complexes. This type of computational modeling can complement experimental studies on dyeing performance and help in the design of dyes with improved properties.

Compound Names and PubChem CIDs

Compound Name	PubChem CID
This compound	Not found
2-Amino-5-nitrophenol	61467
2-Methyl-N-hydroxyethyl-N-cyanoethylaniline	Not found
Disperse Red 1	17886
Disperse Red 73	165881
Disperse Red 78	114793
Disperse Red 167	114803
Disperse Red 60	60756
Disperse Blue 60	65636
Disperse Yellow 114	100145
4-Nitroaniline	995
2-chloro-4-nitroaniline	6925
Salicylaldehyde	699
4-aminobenzenesulfonamide	6811
Azobenzene (B91143)	10778
Disperse Red 13	24859
Disperse Orange 1	7348
Indoline	7017

Data Tables

Based on the search results, specific quantitative data for this compound across all spectroscopic and computational methods is limited. However, general trends and examples from studies on similar disperse azo dyes can be presented in a generalized format.

Table 1: Generalized Spectroscopic Data Trends for Disperse Red Azo Dyes

Spectroscopic Technique	Typical Observation for Red Azo Dyes	Relevance
UV-Vis Absorption	Strong absorption band in the visible region (approx. 420-510 nm)	Responsible for red color; indicates π-π* electronic transitions. docbrown.inforesearchgate.net
Weaker absorption band in the UV region (approx. 290-300 nm)	Often attributed to n-π* transitions. docbrown.inforesearchgate.net
¹H NMR	Signals in the aromatic region (6-9 ppm), potentially alkyl/other groups	Confirms presence of different proton environments; structural connectivity. mdpi.comacs.orgresearchgate.net
¹³C NMR	Signals corresponding to various carbon atoms in the molecule	Provides carbon skeleton information; structural confirmation. acs.org
Mass Spectrometry	Molecular ion peak at m/z corresponding to molecular weight	Confirms molecular weight. mdpi.comacs.orgunesp.brnih.gov
Characteristic fragment ions	Provides structural information through fragmentation pathways. mdpi.comunesp.brnih.gov
FT-IR	Absorption bands for -N=N-, aromatic rings, -OH, -NH₂, -NO₂ groups	Identifies key functional groups present in the molecule. mdpi.comiium.edu.my

Table 2: Examples of DFT/TD-DFT Applications to Disperse Azo Dyes

Computational Method	Application	Key Findings (Examples from similar dyes)
DFT	Electronic structure calculations (HOMO, LUMO, charge distribution)	Provides insights into reactivity and electron transfer properties. nih.govunesp.brrsc.orgunesp.br
TD-DFT	Prediction of UV-Vis absorption spectra	Simulates absorption bands, helps assign electronic transitions, studies effect of substituents/solvent. docbrown.infonih.govunesp.brresearchgate.netuniversiteitleiden.nlpku.edu.cn

Please note that specific experimental data points (like exact λmax values for this compound in various solvents, detailed NMR peak assignments, or specific MS fragmentation ions) were not consistently available across the search results solely for this compound. The tables above present generalized findings and applications based on studies of this compound and similar disperse azo dyes as found in the provided snippets.

Mechanistic Pathways of Photoisomerization and Tautomerism in Azo Dyes

Azo dyes are known to undergo reversible trans-cis photoisomerization upon irradiation with light alfa-chemistry.comwikipedia.org. This process involves a change in the molecular geometry around the azo (-N=N-) double bond, switching between a more stable trans configuration and a less stable cis configuration alfa-chemistry.com. The mechanism of photoisomerization in azobenzene derivatives, the core structure of many azo dyes, can involve different pathways, primarily rotation around the N=N bond or inversion at one of the nitrogen atoms. Computational studies using methods like quantum mechanics/molecular mechanics (QM/MM) surface hopping and ab initio calculations have been employed to investigate these mechanisms in various azobenzene derivatives alfa-chemistry.comwikipedia.org. These studies analyze the potential energy surfaces of the ground and excited states to understand the pathways and energy barriers involved in the isomerization process alfa-chemistry.comwikipedia.org. For instance, studies on Disperse Red 1 (DR1), a push-pull substituted azo dye, suggest that rotation about the N=N bond is a likely pathway for photoisomerization, with quantum chemical calculations indicating that this pathway can lead to conical intersections facilitating the transition between excited and ground states.

Another important phenomenon in many azo dyes is tautomerism, particularly azo-hydrazone tautomerism. This involves the equilibrium between the azo form (-N=N-CH<) and the hydrazone form (>=N-NH-C<). The position of this tautomeric equilibrium can be influenced by various factors, including solvent polarity, temperature, pH, and the presence of substituents. Spectroscopic techniques, such as UV-Vis and NMR spectroscopy, are crucial for experimentally determining the dominant tautomeric form and studying the equilibrium. Computational methods, including Density Functional Theory (DFT) calculations, are often used in conjunction with spectroscopic studies to theoretically rationalize the observed tautomeric preferences and understand the molecular origins of their stability. For example, DFT studies have been used to investigate the tautomerism in azo dyes derived from 4-hydroxycoumarin, indicating that the hydrazone structure can be predominant. The ability to form intramolecular and intermolecular hydrogen bonds plays a significant role in stabilizing different tautomeric forms.

While these mechanistic principles of photoisomerization and tautomerism are applicable to azo dyes in general, including this compound as an azo compound, specific detailed spectroscopic or computational data elucidating these pathways uniquely for this compound were not found in the provided search results.

Prediction of Reactivity and Degradation Susceptibility via Quantum Chemical Descriptors

Quantum chemical descriptors are valuable tools for predicting the reactivity and degradation susceptibility of organic compounds, including azo dyes. These descriptors, derived from computational chemistry calculations, provide insights into the electronic structure and properties of a molecule that govern its chemical behavior.

Commonly used quantum chemical descriptors in the context of reactivity and degradation include frontier molecular orbital energies, such as the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO) energies. The energy of the HOMO is related to the molecule's electron-donating ability, while the LUMO energy is related to its electron-accepting ability. The energy gap between HOMO and LUMO (HOMO-LUMO gap) is an indicator of molecular stability and reactivity. A smaller HOMO-LUMO gap generally suggests higher reactivity.

Other relevant descriptors include softness (s), which is related to the polarizability of the molecule, and partial atomic charges, which indicate the distribution of electron density within the molecule. Fukui functions are also used to predict the susceptibility of specific atomic sites within a molecule to nucleophilic or electrophilic attack.

Quantitative Structure-Activity Relationship (QSAR) models are often developed using these quantum chemical descriptors to establish relationships between the molecular structure of azo dyes and their degradation characteristics, such as photodegradation rates. Studies have shown that descriptors like softness and partial charges can be crucial in building predictive QSAR models for the photostability of azo dyes. Computational studies, often employing DFT, can also be used to investigate the mechanistic pathways of degradation induced by various agents, such as hydroxyl radicals, by calculating the energies and transition states involved in bond cleavage and product formation.

Application Performance and Dye Substrate Interaction Research in Textiles

Dyeing Mechanisms and Thermodynamics on Synthetic Fibers

The dyeing of synthetic fibers with disperse dyes is generally understood to occur via a solid solution mechanism. chemsrc.compolyu.edu.hk In this process, dye molecules, present in a fine dispersion in the dyebath, dissolve in the fiber material. chemsrc.comupc.edu The affinity of disperse dyes for hydrophobic fibers arises from van der Waals forces and dipole-dipole interactions between the dye molecules and the polymer chains.

The dyeing process involves the adsorption of dye molecules onto the fiber surface followed by their diffusion into the interior of the fiber. upc.edu The rate of diffusion is influenced by factors such as temperature, fiber structure, and dye molecular size and shape. umt.edu.pktekstilec.si For polyester (B1180765), high-temperature dyeing (typically 135-140°C under high pressure) is common to facilitate dye diffusion into its compact, semi-crystalline structure. upc.edu The increased thermal motion of both dye molecules and polymer chains at elevated temperatures enhances dye penetration into the amorphous regions of the fiber. sci-hub.rumdpi.com

Studies on PLA fibers indicate that disperse dyes are highly absorbed, even at lower temperatures compared to polyester, due to PLA's lower glass transition and melting temperatures. polyu.edu.hktekstilec.siresearchgate.net The exhaustion of disperse dyes on polyesteramide fiber, which has lower transition temperatures than PET, increased with temperature and reached near maximum at 100°C for several dyes. tekstilec.si The dyeing mechanism on polyesteramide fiber was found to be similar to that of PET fiber based on Nernst adsorption isotherms. tekstilec.si

The kinetics of disperse dyeing can be influenced by the rate of dissolution of the disperse dye particles in the dyebath and the rate of diffusion of the dissolved dye molecules into the fiber. upc.edu

The chemical structure of a disperse dye significantly impacts its affinity for synthetic fibers and the resulting exhaustion levels. Disperse dyes typically consist of non-ionic molecules. taylorandfrancis.comchemsrc.com The molecular weight and the presence of polar groups influence the dye's solubility and its interaction with the hydrophobic fiber matrix. umt.edu.pk Increasing the molecular size and incorporating polar substituent groups, such as benzoyl or amide groups, can decrease the vapor pressure of the dye, which is relevant for sublimation fastness, but may also lead to slower diffusion rates. umt.edu.pk

The position and nature of functional groups on the dye molecule can also affect dye uptake and fastness properties. researchgate.netnih.gov For instance, the presence of halogen groups in certain positions on azo disperse dyes can lead to higher dye uptake on polyurethane fiber blends with polyester. researchgate.net Conversely, the addition of specific groups like terminal cyano groups can lower dye uptake. researchgate.net The build-up property of disperse dyes, which relates to the increase in color depth with increasing dye concentration, is dependent on dye and fiber structures, dye-fiber affinity, and dyeing temperature. tekstilec.si Azo dyes have demonstrated higher adsorption saturation and better build-up properties compared to anthraquinone (B42736) dyes on polyesteramide fibers. tekstilec.si

Dyeing auxiliaries play a crucial role in optimizing the disperse dyeing process. Dispersing agents are essential to maintain a fine dispersion of the sparingly soluble disperse dyes in the aqueous dyebath. chemsrc.com Wetting agents can improve the penetration of the dyebath into the textile material. Carriers were historically used to swell the fiber and facilitate dye diffusion at lower temperatures, although high-temperature dyeing without carriers is now common for polyester. upc.edu

Supercritical carbon dioxide (Sc-CO2) has emerged as an alternative dyeing medium. mdpi.comresearchgate.net Sc-CO2 dyeing offers environmental benefits as it eliminates the need for water and many conventional auxiliaries. In Sc-CO2 dyeing, the dye is dissolved or dispersed in the supercritical fluid, which then penetrates the fiber. mdpi.com This method can increase dyeing performance, including dye penetration kinetics, particularly in the amorphous regions of fibers like PET, due to the plasticizing effect of CO2 on the polymer chains. mdpi.com Studies have shown that Sc-CO2 dyeing can enable effective dispersal of azo dyes and suppress CO2-dye phase separation. mdpi.comnih.gov

Influence of Dye Structure on Fiber Affinity and Exhaustion

Color Fastness Properties and Performance Stability

Color fastness refers to the resistance of the color of textiles to various agencies such as washing, light, rubbing, and heat. For disperse dyes on synthetic fibers, achieving good color fastness is critical for the durability and performance of the dyed material.

Wash fastness evaluates the resistance of the dyed fabric to color loss or staining during laundering. polyu.edu.hk Sublimation fastness is particularly important for polyester due to the high temperatures used in heat setting and other finishing processes (often above 130°C, potentially near 200°C). sci-hub.rucolorfuldyes.com Disperse dyes can sublime at elevated temperatures, migrating to the fiber surface or transferring to other materials. sci-hub.rucolorfuldyes.com

The wash fastness of disperse dyes is influenced by the mobility of the dye molecule within the fiber. umt.edu.pk Larger and more polar dye molecules tend to have lower mobility and thus better wash fastness. umt.edu.pk However, thermal migration can negatively impact wash fastness. sci-hub.rucolorfuldyes.com PLA fabrics dyed with disperse dyes have shown good color fastness to laundering when proper dyeing parameters and dye types are selected. polyu.edu.hk

Sublimation fastness is related to the vapor pressure of the dye, which can be reduced by increasing the molecular weight and incorporating polar groups into the dye structure. umt.edu.pk Disperse dyes are classified based on their sublimation fastness and dyeing properties, such as E, SE, and S types, corresponding to low, medium, and high sublimation fastness, respectively. chemsrc.comhardikdyeschem.com

Thermal migration is a phenomenon where disperse dyes move from the interior to the surface of the fiber during dry heat treatment, such as heat setting or resin baking, typically above 130°C. colorfuldyes.comdttwister.compctextile.com This migration can lead to decreased color fastness to washing, rubbing, and light, as well as changes in shade and staining of other fibers in blends. colorfuldyes.comchina-dyestuff.comsubtransferpaper.comcolorfuldyes.com Thermal migration is considered an inherent physical characteristic of disperse dyes and is influenced by the presence of residual auxiliaries, particularly surfactants, on the fiber surface, which can dissolve and transport the dye. colorfuldyes.compctextile.comchina-dyestuff.comcolorfuldyes.com

Factors affecting thermal migration include the heat treatment temperature and time, the structure of the disperse dye, and the presence and type of finishing agents and residual auxiliaries. colorfuldyes.comsubtransferpaper.comcolorfuldyes.com The thermal mobility of disperse dyes varies with their chemical structure. colorfuldyes.comcolorfuldyes.com

Mitigation strategies for thermal migration include:

Selecting disperse dyes with low thermal migration properties. colorfuldyes.comdttwister.com These dyes often have larger molecular weights and higher affinity for the fiber. dttwister.com

Minimizing residual auxiliaries on the fiber through effective pre-treatment and post-dyeing cleaning processes, especially reduction clearing for dark shades. dttwister.compctextile.comchina-dyestuff.comsubtransferpaper.comcolorfuldyes.com

Carefully selecting post-treatment auxiliaries, such as softeners, to avoid those that promote thermal migration. dttwister.compctextile.comchina-dyestuff.comcolorfuldyes.com Hydrophilic silicone oils or self-emulsifying block silicone oils without emulsifiers are suggested to have a good preventive effect. dttwister.com

Using gentler post-finishing processes and lowering heat setting temperatures where possible while ensuring the desired setting effect. dttwister.comsubtransferpaper.com The amount of migration increases with deeper shades and higher temperatures. dttwister.comsubtransferpaper.com

Utilizing specific finishing agents that can potentially isolate the migration channel of dye molecules. subtransferpaper.com

Thermal migration is a redistribution phenomenon of disperse dyes in a two-phase system involving the fiber and residual additives. pctextile.comchina-dyestuff.comcolorfuldyes.com Its occurrence is not absolutely correlated with sublimation fastness. china-dyestuff.comcolorfuldyes.com

Light Fastness and Photostability Assessment

Light fastness is a critical property for textile dyes, particularly for applications exposed to sunlight. Disperse Red 126 is noted for its light fastness characteristics. worlddyevariety.commade-in-china.com Light fastness is typically assessed using standardized tests, such as those outlined by ISO 105-B02 (Xenon-arc) or AATCC methods. kayakuth.co.th These tests evaluate the degree of color change when a dyed fabric is exposed to a light source over a period.

Some disperse red dyes are specifically developed to achieve high light fastness on polyester fibers, aiming to minimize color change and fading due to solar radiation. patsnap.com For instance, certain disperse red dyes with high light fastness are recommended for demanding applications like automotive interior fabrics, curtains, and outdoor products. patsnap.com While general information on disperse dyes indicates that their photostability can be influenced by factors like the dye structure and the presence of UV absorbers sci-hub.se, specific detailed research findings solely focused on the photostability assessment of this compound were not extensively available in the provided search results. However, its inclusion in lists of dyes with good light fastness suggests a degree of photostability suitable for various textile applications. worlddyevariety.commade-in-china.com

Based on available data, this compound generally exhibits good light fastness. One source indicates a light fastness rating of 4 on the AATCC scale. worlddyevariety.com Another source lists a light fastness (xenon) of 4-5 for a product identified as this compound (Scarlet S-R R-74 100%). runtuchem.com A different product, Skycron® Disperse Red S-R, also noted as a disperse red dye for polyester, reports a light fastness of 5-6. made-in-china.com It is important to note that fastness ratings can vary depending on the specific dye formulation, depth of shade, and testing methodology.

Here is a summary of reported light fastness ratings for this compound or related disperse red dyes:

Product/Classification	Substrate	Test Method (if specified)	Light Fastness Rating	Source
C.I. This compound	Polyester	AATCC	4	worlddyevariety.com
This compound (Scarlet S-R)	Not specified	Light (xenon)	4-5	runtuchem.com
Skycron® Disperse Red S-R	Polyester	Not specified	5-6	made-in-china.com

Effect of Dyeing Conditions on Fastness Characteristics

The dyeing conditions employed can significantly influence the fastness properties of disperse dyes on textiles. Factors such as temperature, pH, dyeing time, and the presence of auxiliaries can affect dye uptake, diffusion into the fiber, and the final fastness ratings. scispace.com

Disperse dyes are typically applied to hydrophobic fibers like polyester at high temperatures (often above 100°C) to facilitate the diffusion of the dye molecules into the fiber structure. scispace.com The dyeing properties of disperse dyes, including their fastness, are related to their molecular size and polarity. scispace.com Smaller, less polar dyes tend to have faster dyeing rates and better leveling but may exhibit poorer heat and sublimation fastness. scispace.com Larger, more polar dyes have slower dyeing rates and poorer migration but generally offer better heat and sublimation fastness. scispace.com

Research indicates that optimizing dyeing parameters is crucial for achieving desirable fastness properties. For example, studies on the ultrasonic-assisted dyeing of polyester with a different disperse red dye (Disperse Red 343) showed that ultrasonic treatment could enhance color strength and fastness properties by improving dye uptake and distribution within the fabric. pjoes.com The amount of dispersant used in the dye bath can also impact color depth and potentially affect wash fastness, as excessive dispersant might lead to dye aggregation and removal during washing. pjoes.com

While specific studies detailing the effect of varying dyeing conditions solely on the fastness characteristics of this compound were not prominently found, the general principles of disperse dyeing apply. The interaction between the dye molecule and the fiber, which dictates fastness, is highly dependent on the thermal and chemical environment of the dye bath. scispace.comnih.gov Achieving good fastness properties with this compound would necessitate careful control of dyeing temperature, time, and the selection of appropriate dyeing auxiliaries to ensure optimal dye penetration and fixation within the polyester fiber matrix.

Advanced Textile Applications and Functionalization

Disperse dyes, including this compound, are integral to various advanced textile applications beyond conventional coloration, often contributing to enhanced functionality.

Disperse Dyes in Digital Textile Printing (DTP) for Polymeric and Natural Fibers

Disperse dyes are widely used in digital textile printing (DTP), particularly for polyester and other synthetic fibers. bestcolor.com.twdigitaltextile-printer.comsuperinks.comalephteam.com DTP offers advantages such as flexibility, quick turnaround, and reduced water consumption compared to traditional printing methods. alephteam.com Disperse inks for DTP are formulated to provide high color density, wide color gamut, and excellent fastness properties, including light fastness and rub fastness, after appropriate post-treatment like thermofixing or steaming. superinks.comalephteam.com

While polyester is the primary substrate for disperse dyes in DTP, research is also exploring the use of disperse dyes for printing on natural fibers or blends, often requiring specific pre-treatment or co-dyeing approaches. researchgate.netmdpi.com The application of disperse dyes in DTP on polymeric fibers like polyester allows for the production of vividly colored textiles with good durability. superinks.comalephteam.com Although this compound was not explicitly listed as a common disperse dye for DTP in all sources, disperse red dyes in general are part of the color palette used in this technology. bestcolor.com.twsuperinks.comakiracolors.com The suitability of a specific disperse dye for DTP depends on its printability, solubility in ink formulations, and its ability to achieve desired fastness properties upon fixation.

Integration of Disperse Dyes for UV Protection in Textiles

The integration of UV protection functionality into textiles is gaining importance due to increasing awareness of the harmful effects of ultraviolet (UV) radiation. sci-hub.seresearchgate.netchina-dyestuff.com Textile fibers and fabrics inherently offer some degree of UV protection, which can be enhanced by factors such as fiber type, fabric construction, and the presence of UV-absorbing substances, including certain dyes and finishing agents. sci-hub.seresearchgate.netchina-dyestuff.comekb.eg

Disperse dyes can contribute to the UV protection properties of dyed fabrics by absorbing UV radiation. sci-hub.seresearchgate.net The extent of UV absorption depends on the chemical structure of the dye molecule. sci-hub.se While some disperse dyes are specifically designed or utilized for their UV-absorbing capabilities, general disperse dyeing of polyester with various colors, including red, can improve the fabric's UV protection factor (UPF). researchgate.net Studies have shown that polyester fabrics dyed with disperse dyes offer good protection against UVR. researchgate.net The level of protection can vary with color, with some research indicating that red-dyed polyester may offer less UV protection compared to other colors like orange or blue, although this can be influenced by the specific dye used and the depth of shade. researchgate.net

This compound, as a disperse dye applied to polyester, would inherently contribute to the UV absorption of the fabric. However, its specific efficacy as a dedicated UV-protective agent compared to other dyes or specialized UV absorbers would require targeted research. The use of UV absorbers in conjunction with disperse dyes during dyeing or finishing is a common approach to enhance the UV protection of textiles, particularly for applications exposed to significant sunlight. china-dyestuff.commagnacolours.com

Development of Dyes for Specific Textile Applications (e.g., automotive fabrics, sportswear)

Disperse dyes are developed and selected for specific textile applications based on the required performance characteristics, including fastness properties, shade requirements, and compatibility with the substrate and manufacturing processes. This compound is mentioned in the context of dyeing polyester and its blends, which are commonly used in various textile sectors. worlddyevariety.com

For demanding applications like automotive fabrics, dyes with very high light fastness are essential to withstand prolonged exposure to sunlight and prevent fading or color change. patsnap.commagnacolours.comsci-hub.rugoogle.com Disperse dyes with high light and sublimation fastness are specifically recommended for automotive interiors. magnacolours.com While this compound is listed as a disperse dye, its specific suitability for automotive fabrics would depend on its performance against stringent automotive light fastness standards like DIN 75202 or SAE J1885. magnacolours.com Some disperse red dyes are indeed highlighted for their exceptional light fastness for automotive applications. kayakuth.co.thkayakuth.co.th

Sportswear requires dyes with very high wash fastness and perspiration fastness due to frequent washing and exposure to sweat. sci-hub.ru Disperse dyes used for sportswear must meet rigorous testing standards. sci-hub.ru this compound is included in a list of disperse dyes suitable for sportswear, suggesting it possesses adequate wash and perspiration fastness properties for this application. sci-hub.ru

The development of disperse dyes for specific applications involves tailoring the dye structure and formulation to meet the performance demands of the end-use textile product.

Compound Information

Compound Name	PubChem CID
This compound	Not found
Disperse Red 1	17886
Disperse Red 11	17885
Disperse Red 60	12223-37-9 (CAS)
Disperse Red 86	66486
Disperse Red 92	12236-11-2 (CAS)
Disperse Red 146	Not found
Disperse Red 167.1	Not found
Disperse Red 177	58051-98-2 (CAS)
Disperse Red 277	Not found
Disperse Red 343	Not found
Disperse Yellow 82	Not found
Disperse Yellow 126	Not found
Disperse Blue 60	12217-80-0 (CAS)

This compound is a monoazo disperse dye identified by its C.I. number, C.I. This compound. worlddyevariety.com This red dye has a molecular formula of C₁₈H₁₉N₅O₄ and a molecular weight of 369.37 g/mol . worlddyevariety.com Its Chemical Abstracts Service (CAS) Registry Number is 12236-21-4. worlddyevariety.com The synthesis of this compound involves the diazo coupling reaction between 2-Amino-5-nitrophenol and 2-Methyl-N-hydroxyethyl-N-cyanoethylaniline. worlddyevariety.com Primarily, this compound is applied in the coloration of polyester fibers and their blends, owing to its compatibility with these hydrophobic substrates. worlddyevariety.com

The performance of this compound in textile applications is largely defined by its interaction with the fiber matrix and its resistance to various external agents, characterized by its fastness properties.

Light Fastness and Photostability Assessment

Light fastness is a crucial attribute for textile dyes, particularly for materials subjected to sunlight exposure. This compound is recognized for its light fastness characteristics. worlddyevariety.commade-in-china.com Evaluation of light fastness is typically conducted using standardized methods such as ISO 105-B02 (Xenon-arc) or AATCC test methods, which measure color degradation upon exposure to light. kayakuth.co.th

The development of disperse red dyes with high light fastness is a significant area of research, aimed at minimizing color fading in applications like automotive interiors, curtains, and outdoor textiles. patsnap.com While comprehensive, specific studies solely on the photostability of this compound were not extensively detailed in the provided information, its classification as a disperse dye with good light fastness implies a degree of inherent photostability suitable for various textile uses. worlddyevariety.commade-in-china.com The photostability of disperse dyes is generally influenced by their molecular structure and the potential inclusion of UV absorbers in the dyeing process. sci-hub.se

Reported light fastness ratings for this compound or related disperse red dyes on polyester indicate a good level of performance. C.I. This compound has been reported to have a light fastness rating of 4 on the AATCC scale. worlddyevariety.com Another variant, identified as this compound (Scarlet S-R R-74 100%), shows a light fastness (xenon) of 4-5. runtuchem.com Furthermore, a disperse red dye for polyester, Skycron® Disperse Red S-R, is reported to have a light fastness of 5-6. made-in-china.com It is important to consider that these ratings can be influenced by factors such as the specific dye concentration (depth of shade) and the precise testing methodology employed.

Product/Classification	Substrate	Test Method (if specified)	Light Fastness Rating	Source
C.I. This compound	Polyester	AATCC	4	worlddyevariety.com
This compound (Scarlet S-R)	Not specified	Light (xenon)	4-5	runtuchem.com
Skycron® Disperse Red S-R	Polyester	Not specified	5-6	made-in-china.com

Effect of Dyeing Conditions on Fastness Characteristics

The conditions under which dyeing is performed have a substantial impact on the resulting fastness properties of disperse dyes on textile substrates. Parameters such as temperature, pH levels, dyeing duration, and the use of auxiliary chemicals all play a role in the dye's uptake, its diffusion into the fiber structure, and ultimately, its fastness ratings. scispace.com

For hydrophobic fibers like polyester, disperse dyes are typically applied at elevated temperatures to facilitate the movement of dye molecules into the compact fiber structure. scispace.com The inherent fastness of disperse dyes is linked to their molecular size and polarity. scispace.com Dyes with smaller molecules and lower polarity tend to dye faster and level better but may exhibit reduced heat and sublimation fastness. scispace.com Conversely, larger, more polar dyes generally have slower dyeing rates and less migration but offer improved heat and sublimation fastness. scispace.com

Research highlights the importance of optimizing dyeing conditions to achieve desired fastness performance. For instance, studies involving ultrasonic-assisted dyeing with a different disperse red dye (Disperse Red 343) demonstrated that ultrasonic waves could enhance color strength and fastness by improving dye penetration and distribution within the polyester fabric. pjoes.com The concentration of dispersant in the dye bath can also influence color yield and potentially affect wash fastness, as excessive amounts might lead to dye aggregation and removal during washing. pjoes.com

While specific detailed studies on how varying dyeing conditions exclusively affect the fastness of this compound were not extensively found, the general principles governing the dyeing of polyester with disperse dyes are applicable. The interaction between this compound and the polyester fiber, which determines its fastness, is highly sensitive to the thermal and chemical environment of the dyeing process. scispace.comnih.gov Optimal fastness properties with this compound would require careful control over dyeing temperature, time, and the selection of appropriate auxiliaries to ensure effective dye diffusion and fixation within the polyester fiber.

Advanced Textile Applications and Functionalization

Disperse dyes, including this compound, are increasingly important in advanced textile applications, contributing to enhanced functionality beyond basic coloration.

Disperse Dyes in Digital Textile Printing (DTP) for Polymeric and Natural Fibers

Disperse dyes are widely utilized in digital textile printing (DTP), particularly for printing on polyester and other synthetic fibers. bestcolor.com.twdigitaltextile-printer.comsuperinks.comalephteam.com DTP offers advantages such as design flexibility, rapid prototyping, and reduced water usage compared to conventional textile printing methods. alephteam.com Disperse inks formulated for DTP are designed to deliver high color intensity, a broad color gamut, and excellent fastness properties, including light and rub fastness, after appropriate post-treatment like thermofixing. superinks.comalephteam.com

Although polyester is the primary substrate for disperse dyes in DTP, there is ongoing research into their application on natural fibers and blends, often involving specific pre-treatments or co-dyeing techniques. researchgate.netmdpi.com The use of disperse dyes in DTP on polymeric fibers like polyester allows for the creation of vibrant and durable printed textiles. superinks.comalephteam.com While this compound was not consistently listed as a specific disperse dye used in DTP across all sources, disperse red dyes are generally part of the color palette employed in this technology. bestcolor.com.twsuperinks.comakiracolors.com The suitability of a particular disperse dye for DTP is dependent on its compatibility with ink formulations, printability, and its ability to achieve the required fastness properties upon fixation.

Integration of Disperse Dyes for UV Protection in Textiles

The incorporation of UV protection into textiles is becoming increasingly important due to growing awareness of the detrimental effects of UV radiation on human health. sci-hub.seresearchgate.netchina-dyestuff.com Textiles naturally provide some level of UV protection, which can be enhanced by factors such as the fiber type, fabric construction, and the presence of UV-absorbing substances, including certain dyes and finishing agents. sci-hub.seresearchgate.netchina-dyestuff.comekb.eg

Disperse dyes can contribute to the UV protective properties of dyed fabrics by absorbing UV radiation. sci-hub.seresearchgate.net The degree of UV absorption is related to the chemical structure of the dye molecule. sci-hub.se While some disperse dyes are specifically developed for their UV-absorbing capabilities, the general dyeing of polyester with various disperse dyes, including red shades, can improve the fabric's Ultraviolet Protection Factor (UPF). researchgate.net Studies have indicated that polyester fabrics dyed with disperse dyes provide good protection against UVR. researchgate.net The level of protection can vary with the color and the specific dye used; some research suggests that red-dyed polyester might offer less UV protection compared to other colors like orange or blue, although this is not a universal finding and depends on the specific dyes and shade depths. researchgate.net

This compound, when applied to polyester, would contribute to the fabric's UV absorption. However, its specific effectiveness as a dedicated UV-protective agent, in comparison to other dyes or specialized UV absorbers, would necessitate targeted research. The combined use of UV absorbers with disperse dyes during the dyeing or finishing process is a common method to enhance the UV protection of textiles, particularly for applications exposed to significant sunlight. china-dyestuff.commagnacolours.com

Development of Dyes for Specific Textile Applications (e.g., automotive fabrics, sportswear)

Disperse dyes are developed and selected for specific textile end-uses based on the required performance characteristics, including fastness properties, desired color shades, and compatibility with the textile substrate and manufacturing processes. This compound is noted for its use in dyeing polyester and its blends, which are commonly used in a variety of textile products. worlddyevariety.com

For demanding applications such as automotive interior fabrics, dyes with exceptionally high light fastness are critical to withstand prolonged exposure to sunlight without significant fading or color change. patsnap.commagnacolours.comsci-hub.rugoogle.com Disperse dyes offering high light and sublimation fastness are specifically recommended for automotive interiors. magnacolours.com While this compound is listed as a disperse dye, its specific suitability for automotive fabrics would be contingent on its performance meeting rigorous automotive light fastness standards like DIN 75202 or SAE J1885. magnacolours.com Certain disperse red dyes are indeed highlighted for their excellent light fastness in automotive applications. kayakuth.co.thkayakuth.co.th

Sportswear applications require dyes with very high wash fastness and perspiration fastness due to frequent laundering and exposure to sweat. sci-hub.ru Disperse dyes intended for sportswear must satisfy stringent testing criteria. sci-hub.ru this compound is included in a list of disperse dyes suitable for sportswear, suggesting that it possesses adequate wash and perspiration fastness properties for this sector. sci-hub.ru

The development of disperse dyes for specialized applications involves tailoring the chemical structure and formulation of the dye to meet the specific performance demands of the final textile product.

Environmental Fate, Degradation, and Remediation Studies

Occurrence and Persistence of Disperse Azo Dyes in Aquatic Environments

Disperse azo dyes are not expected to occur naturally in the environment. canada.ca They are primarily introduced into aquatic environments through the discharge of untreated or inadequately treated textile wastewater. pnrsolution.orgiwaponline.com Disperse dyes are characterized by low molecular weight and low solubility in water, making them hydrophobic. pnrsolution.orgmst.dk This hydrophobicity contributes to their potential to adsorb onto sediments and particulate matter in aquatic systems. mst.dkoup.com

Studies indicate that certain azo disperse dyes are expected to persist in the environment for a long time under certain conditions. canada.ca While some assessments suggest they are not expected to accumulate significantly in organisms, others indicate a potential for bioconcentration due to their lipophilic nature. canada.camst.dkoup.com The low water solubility and stability against microbial attack and photolysis contribute to their persistence. mst.dk

Degradation Pathways and Mechanisms of Disperse Dyes in Effluents

The recalcitrant nature of disperse dyes necessitates advanced treatment methods for their effective removal and degradation from wastewater. Various physical, chemical, and biological methods, as well as their combinations, have been explored. mdpi.comresearchgate.net

Advanced Oxidation Processes (AOPs) for Decolorization and Mineralization

Advanced Oxidation Processes (AOPs) are considered promising technologies for treating wastewater containing dyes. researchgate.netmdpi.com These processes are based on the generation of highly reactive species, primarily hydroxyl radicals (•OH), which can oxidize a wide range of organic pollutants, leading to their decolorization and eventual mineralization. researchgate.netmdpi.com

Examples of AOPs applied to dye degradation include Fenton processes, ozonation, UV/H₂O₂, and photocatalysis. mdpi.come-ijep.co.insciencepublishinggroup.com Studies on Disperse Red 17, another disperse dye, have shown high decolorization efficiency using the Fenton process, achieving up to 98% removal under optimized conditions. e-ijep.co.in While AOPs are effective for color removal and degradation of complex structures, complete mineralization (reduction of COD and TOC) can vary depending on the specific dye and process parameters. mdpi.comunsysdigital.com

Biodegradation and Bioremediation Approaches using Microbial and Fungal Systems

Biodegradation and bioremediation approaches utilize microorganisms, such as bacteria and fungi, to degrade or transform hazardous organic contaminants into less toxic compounds. omicsonline.orgresearchgate.netunl.pt While some conventional biological treatments are not sufficient for complete dye removal due to their complex structures and resistance, specific microbial and fungal systems show potential. researchgate.netresearchgate.net

Fungal systems, particularly white-rot fungi, are known for their ability to degrade lignin (B12514952), a complex polymer, through the secretion of extracellular enzymes like laccase, lignin peroxidase, and manganese peroxidase. omicsonline.orgresearchgate.netnih.govjabonline.in These enzyme systems can also act on the complex structures of azo dyes. omicsonline.orgresearchgate.netjabonline.in Studies have demonstrated the decolorization of disperse dyes by various fungal isolates, including Aspergillus niger and Pleurotus ostreatus. omicsonline.orgnih.govnih.govmdpi.com

Bacterial strains have also been investigated for their dye degradation capabilities. Certain bacteria, such as Bacillus sp. and Providencia rettgeri, have shown high decolorization potential for disperse dyes under specific conditions. unsysdigital.comnih.govresearchgate.net The degradation often involves enzymes like azo reductase and NADH-DCIP reductase, which can cleave the azo linkage in the dye molecule. unsysdigital.comnih.gov

The efficiency of biodegradation can be influenced by factors such as pH, temperature, dye concentration, and the presence of other organic substances. omicsonline.orgresearchgate.netnih.gov

Photodegradation Mechanisms and Environmental Factors Affecting Stability

Photodegradation involves the breakdown of dyes through exposure to light, particularly UV radiation. While some dyes are susceptible to photodegradation, disperse dyes are generally considered resistant to light degradation, showing slow color loss even after prolonged exposure to artificial light or sunlight. mst.dkepa.gov

Studies on the photodegradation of disperse dyes often involve the use of photocatalysts, such as TiO₂ and ZnO nanomaterials, or polyoxometalates, in combination with UV irradiation to enhance the degradation rate. nih.goviwaponline.comijsdr.orgresearchgate.net These photocatalytic processes generate reactive species that can break down the dye molecules. nih.goviwaponline.comijsdr.org

Environmental factors such as pH and the presence of other chemicals in the wastewater can affect the efficiency of photodegradation. nih.goviwaponline.comijsdr.org For instance, the presence of dye auxiliary chemicals can inhibit decolorization kinetics in some photocatalytic systems. nih.goviwaponline.com

Identification and Analysis of Degradation Products

The degradation of azo dyes, particularly under anaerobic conditions, can lead to the formation of aromatic amines through the reductive cleavage of the azo bond. pnrsolution.orgijsdr.orgresearchgate.net Some of these aromatic amines can be toxic or carcinogenic, highlighting the importance of complete mineralization rather than just decolorization. pnrsolution.orgmdpi.com

Analytical techniques such as UV-VIS spectroscopy, FTIR spectroscopy, and HPLC are used to monitor the degradation process and identify intermediate and final degradation products. nih.gov The reduction in Chemical Oxygen Demand (COD) and Total Organic Carbon (TOC) levels in treated wastewater can indicate the extent of mineralization. unsysdigital.comnih.gov Studies on the biodegradation of Disperse Red 78 by Providencia rettgeri showed a reduction in BOD, COD, and TOC, suggesting mineralization of the dye. unsysdigital.com

Adsorption-Based Removal Technologies from Wastewater

Adsorption is a widely used method for removing dyes from wastewater due to its relative simplicity and cost-effectiveness. researchgate.netdocsdrive.com This process involves the attachment of dye molecules onto the surface of an adsorbent material through physical or chemical interactions. docsdrive.com

Various adsorbent materials have been investigated for their effectiveness in removing disperse dyes from water, including activated carbon, fly ash, and modified natural materials like cotton fibers and coffee husk biochar. researchgate.netdocsdrive.comiaea.orgceon.rstci-thaijo.orgresearchgate.netuctm.eduscirp.org

The efficiency of adsorption is influenced by several parameters, including the type and dosage of the adsorbent, initial dye concentration, contact time, temperature, and pH of the solution. researchgate.netdocsdrive.comiaea.orgceon.rs For instance, studies have shown that maximum adsorption of disperse dyes can occur at acidic pH values, potentially due to electrostatic interactions between the positively charged adsorbent surface and negatively charged dye anions in an acidic environment. ceon.rs

Data from adsorption studies often fit models like the Langmuir and Freundlich isotherms, which describe the equilibrium relationship between the amount of dye adsorbed and the concentration of dye in the solution. iaea.orgtci-thaijo.org Kinetic models, such as pseudo-first-order and pseudo-second-order, are used to understand the adsorption rate. tci-thaijo.orgscirp.org

While adsorption can effectively remove color from wastewater, it transfers the pollutant from the water phase to the solid phase, generating a contaminated sludge that requires further treatment or disposal. pnrsolution.orgresearchgate.net

Table 1: Adsorption Data Examples for Disperse Dyes

Dye	Adsorbent	Maximum Removal Efficiency (%)	Optimal Conditions	Isotherm Model	Kinetic Model	Reference
Disperse Orange 25	Cenospheres activated carbon composites	79	pH 2-12, adsorbent dose 0.2-2.0 g, conc. 10-100 mg/L, 80-240 rpm, 5-300 min, 25-45 °C	Langmuir	Not specified	iaea.org
Disperse Blue 79:1	Cenospheres activated carbon composites	76	pH 2-12, adsorbent dose 0.2-2.0 g, conc. 10-100 mg/L, 80-240 rpm, 5-300 min, 25-45 °C	Langmuir	Not specified	iaea.org
Disperse Dye	Modified short cotton fibers	83.5 (at 20 mg/L)	pH 3, 1 g adsorbent/100 cm³, 130 rpm, 30 min	Not specified	Not specified	ceon.rs
Disperse Orange 25	Zeolite synthesized from cenospheres	96	Contact time 119 min, 38.00 mg/L, 158 rpm, pH 6.10, 0.67 g/L	Not specified	Not specified	iwaponline.com
Disperse Blue 79:1	Zeolite synthesized from cenospheres	95.23	1.05 g/L, 26.72 mg/L, 145 rpm, pH 5.68, 122 min	Not specified	Not specified	iwaponline.com
Disperse Yellow 3	Cationic surfactant-modified coffee husk biochar	79.5	Not specified	Freundlich	Pseudo-first-order	tci-thaijo.org
Disperse Red 60	Cationic surfactant-modified coffee husk biochar	23.2	Not specified	Langmuir	Pseudo-second-order	tci-thaijo.org
Disperse Blue 56	Cationic surfactant-modified coffee husk biochar	9.7	Not specified	Freundlich	Pseudo-first-order	tci-thaijo.org
Disperse Red 167	Bamboo Based Activated Carbon	90.2	15.4 hours, 50˚C, 50 mg/L, 12 g activated carbon	Freundlich	Pseudo-first-order	scirp.org

Efficacy of Various Adsorbents (e.g., activated carbon, biomass-based materials)

Adsorption is considered a highly effective and promising technique for dye removal due to its simplicity, cost-effectiveness, and efficiency scirp.orgmdpi.comajol.info. Activated carbon, derived from various sources including waste biomass, is a widely used adsorbent for dye removal owing to its high surface area and porosity scirp.orgmdpi.comresearchgate.netbiointerfaceresearch.com. Studies have explored the optimization of activated carbon preparation from biomass sources, such as rattan sawdust, for the removal of disperse dyes like C.I. Disperse Orange 30 researchgate.net. While specific studies on Disperse Red 126 adsorption using these materials were not extensively detailed in the search results, the general effectiveness of activated carbon and biomass-based adsorbents for removing various disperse and azo dyes is well-documented scirp.orgmdpi.combiointerfaceresearch.com. For instance, activated carbon prepared from empty fruit bunch and eucalyptus waste has shown high adsorption capacities for other dyes scirp.org.

Adsorption Kinetics, Isotherms, and Thermodynamic Parameters

Understanding the kinetics, isotherms, and thermodynamics of adsorption is crucial for optimizing the dye removal process and elucidating the adsorption mechanism ajol.inforesearchgate.netdeswater.com. Adsorption kinetics describe the rate of dye uptake by the adsorbent, while isotherms provide information about the equilibrium distribution of the dye between the liquid phase and the adsorbent surface researchgate.netdeswater.com. Thermodynamic studies help determine the spontaneity and energy changes associated with the adsorption process scirp.orgajol.info.

Research on the adsorption of disperse red dyes using activated carbon has indicated that the process can follow pseudo-first-order or pseudo-second-order kinetics, suggesting different adsorption mechanisms scirp.orgajol.inforesearchgate.net. Intra-particle diffusion models can also provide insights into the rate-controlling steps of the adsorption process ajol.inforesearchgate.net. Adsorption equilibrium data are often analyzed using isotherm models such as Langmuir, Freundlich, and BET researchgate.netdeswater.comfrontiersin.org. The Langmuir model typically describes monolayer adsorption on a homogeneous surface, while the Freundlich model is more suitable for multilayer adsorption on heterogeneous surfaces deswater.comfrontiersin.org. The BET isotherm is based on multilayer adsorption assumptions researchgate.net. Studies on disperse red dyes have shown that adsorption can follow models like BET or Freundlich, depending on the specific dye and adsorbent researchgate.netfrontiersin.org. Thermodynamic parameters, including changes in enthalpy, entropy, and Gibbs free energy, can indicate whether the adsorption is spontaneous, endothermic, or exothermic scirp.orgajol.infofrontiersin.org. For some disperse dyes, adsorption onto activated carbon has been found to be spontaneous and endothermic scirp.org.

Membrane Filtration and Ion Exchange for Dye Removal

Membrane filtration and ion exchange are other techniques employed for the removal of dyes from wastewater mdpi.comsci-hub.sersc.org. Membrane filtration processes, such as ultrafiltration (UF), nanofiltration (NF), and reverse osmosis (RO), can effectively remove dissolved substances and fine particles, including dyes, from effluents sci-hub.sersc.orgfrontiersin.org. These methods offer advantages such as resistance to temperature changes and chemical environments sci-hub.sefrontiersin.org. Studies using UF membranes have shown high removal efficiencies for various reactive dyes, with effectiveness depending on membrane type, cut-off values, and applied pressure icm.edu.pl. NF and RO have also demonstrated high dye removal potential, often exceeding 90% efficiency rsc.orgfrontiersin.org. However, membrane fouling and the high cost of residue disposal remain challenges for membrane filtration rsc.orgfrontiersin.orgmdpi.com.

Ion exchange involves the removal of dyes through interactions between charged dye molecules and functional groups on ion exchange resins sci-hub.sersc.orgfrontiersin.org. This method has potential for treating textile effluents but its widespread use is limited by the inability of ion exchangers to accommodate a wide variety of dyes and the generation of concentrated waste sci-hub.se. Strong linkages are formed between the resins and dye molecules, facilitating separation frontiersin.org.

Ecotoxicological Impact on Non-Human Aquatic and Terrestrial Organisms (e.g., algae, invertebrates, plants)

Discharge of dyes into aquatic environments can have adverse effects on non-human organisms ub.edudocsdrive.com. Dyes can reduce light penetration in water bodies, inhibiting photosynthesis in aquatic plants and algae docsdrive.commdpi.comresearchgate.netcanada.ca. Furthermore, many dyes and their byproducts are toxic to aquatic life ub.edudocsdrive.com.

Studies on the ecotoxicological effects of disperse dyes have utilized various aquatic organisms, including bacteria, algae, microcrustaceans, and fish ub.edunih.gov. For instance, Disperse Red 1 has been found to be highly toxic to aquatic invertebrates like Daphnia similis researchgate.netcanada.ca. The toxicity of disperse dyes can vary depending on their chemical structure and the presence of substituents researchgate.net. While direct ecotoxicological data specifically for this compound on a wide range of non-human organisms is not extensively detailed in the provided search results, the known toxicity of other disperse red dyes, such as Disperse Red 1, highlights the potential ecological risks associated with this class of compounds unesp.brresearchgate.netcanada.ca. The complex molecular structures of dyes contribute to their persistence and potential for adverse effects on aquatic ecosystems docsdrive.com. Ecotoxicological studies often employ endpoints such as hatching rate, malformations, and biochemical biomarkers to assess the impact of dyes on aquatic organisms ub.eduunesp.br. The potential for bioaccumulation of dyes in organisms at higher trophic levels also raises concerns nih.gov.

Future Research Directions and Sustainable Innovations

Design and Synthesis of Environmentally Benign Disperse Dye Systems

Research in this area focuses on developing new disperse dyes and dyeing processes that minimize environmental harm. This includes the synthesis of dyes with improved biodegradability and lower toxicity. apacsci.com Efforts are also directed towards developing eco-friendly synthesis methods, such as utilizing microwave or ultrasound technology, which can reduce reaction times, increase productivity, and potentially eliminate the need for harmful organic solvents. mdpi.comnih.gov The introduction of specific functional groups, like carboxylic ester groups, into dye molecules is being explored to facilitate alkali-clearability, thereby avoiding the use of strong reducing agents like sodium hydrosulfite in the clearing process and reducing effluent discharge. researchgate.netresearchgate.net Additionally, the development of alkali-dischargeable azo disperse dyes aims to eliminate the need for strong alkalis and toxic reducing agents, lowering effluent treatment costs and negative environmental impact. researchgate.net

Development of Novel Analytical Methodologies for Trace Detection in Complex Matrices

Accurate and sensitive detection of disperse dyes in various complex matrices, such as environmental water samples and textile fibers, is crucial for environmental monitoring, quality control, and forensic analysis. Research is focused on developing advanced analytical techniques to overcome challenges posed by complex matrices and the need for trace detection. Techniques like Ultra-High-Performance Liquid Chromatography coupled with Orbitrap Mass Spectrometry (UHPLC-Orbitrap MS) are being explored for sensitive and accurate identification and separation of disperse dyes on polyester (B1180765) fibers, even from very small samples. researchgate.netnih.gov The use of high-performance liquid chromatography (HPLC) coupled with various detectors, including UV-Vis, linear diode array (LDA), photodiode-array (PDA), diode array (DAD), mass spectrometric (MS), high resolution mass spectrometric (HRMS), and tandem mass spectrometric (MS/MS) detectors, is also a key area of development for the analysis of disperse dyes in forensic contexts. mdpi.com Microemulsion electrokinetic capillary chromatography (MEEKC) with photodiode array detection is another promising technique being developed for the separation and analysis of disperse dyes extracted from polyester fibers, offering high analytical potential for complex samples. mdpi.com

Mechanistic Understanding of Dye-Fiber-Environment Interactions at the Molecular Level

A deeper understanding of how disperse dyes interact with textile fibers and the environment at a molecular level is essential for designing dyes with improved fastness properties, predicting their environmental fate, and developing more efficient dyeing processes. Research in this area investigates the physical and chemical interactions, including hydrogen bonding and van der Waals forces, that govern dye uptake and fixation on fibers like polyester. slideshare.netscribd.com Studies explore how factors such as temperature influence the diffusion rate of dyes into the amorphous regions of polyester fibers. scribd.comresearchgate.netmdpi.com Understanding the mechanisms of photodegradation and the interaction between fibers and dye molecules under UV exposure is crucial for improving the light fastness of dyed fabrics. icevirtuallibrary.com Quantitative structure-property relationship (QSPR) studies are being utilized to analyze the relationships between dye structure and properties like light fastness and affinity to textiles, which can inform the design of new, high-performance dyes. ifatcc.org

Q & A

Basic Research Questions

Q. What experimental methodologies are recommended for characterizing the physicochemical stability of Disperse Red 126 in aqueous solutions?

• Answer : Use dynamic light scattering (DLS) to measure particle size distribution and zeta potential for colloidal stability assessment. UV-Vis spectroscopy at the λ_max of this compound (e.g., 510–520 nm) can monitor dye aggregation. Centrifugation stability tests (e.g., 3000 rpm for 30 minutes) with absorbance ratio calculations (R = (A1 - A)/A) are critical for evaluating dispersion homogeneity . Thermal stability (60°C for 14 days) and freeze-thaw cycles (-20°C for 24 hours) should be conducted alongside viscosity and surface tension measurements using rotational viscometers and tensiometers .

Q. How can researchers determine optimal additive concentrations (e.g., surfactants, dispersants) for stabilizing this compound in ink formulations?

• Answer : Systematically vary concentrations of additives like polyvinylpyrrolidone-K30 (PVP-K30), sodium dodecyl sulfate (SDS), and fatty alcohol polyoxyethylene ether (FAPE) while monitoring particle size, zeta potential, and specific absorbance. For example:

• PVP-K30 > 0.7 wt% reduces stability due to pseudo-polyanion formation with SDS .
• SDS content should remain <0.15 wt% to avoid increased particle agglomeration .
• Triethanolamine (TEA) <1 wt% maintains pH 8–9, optimizing zeta potential and freeze-thaw stability .
  Experimental designs should follow QB/T 4973.1-2016 standards for ink stability testing .

Q. What analytical techniques are suitable for quantifying this compound degradation under environmental stressors?

• Answer : High-performance liquid chromatography (HPLC) with a C18 column and UV detection (λ = 510 nm) separates and quantifies degradation products. Accelerated aging studies (e.g., exposure to UV light or elevated temperatures) paired with Fourier-transform infrared spectroscopy (FTIR) can identify structural changes in the anthraquinone backbone .

Advanced Research Questions

Q. How can contradictory data on surfactant efficacy in this compound formulations be resolved?

• Answer : Contradictions often arise from interactions between surfactants (e.g., FAPE/SDS mixtures) and pH-dependent zeta potentials. To resolve these:

• Conduct full-factorial experiments varying surfactant ratios (e.g., 0.1–0.3 wt% FAPE with 0.05–0.2 wt% SDS) and pH (6–10).
• Use response surface methodology (RSM) to model stability parameters (particle size, absorbance ratio) and identify synergistic/antagonistic effects .
• Validate findings with transmission electron microscopy (TEM) to visualize micelle formation and dye-surfactant interactions .

Q. What statistical approaches are recommended for analyzing variability in this compound stability across batch formulations?

• Answer : Apply analysis of variance (ANOVA) to compare mean particle sizes and zeta potentials across batches. For non-normal data, use Kruskal-Wallis tests. Multivariate analysis (e.g., principal component analysis) can identify dominant factors (e.g., PVP-K30 concentration, pH) contributing to variability. Report dispersion parameters (D_p in nm^-1) to quantify system homogeneity .

Q. How can researchers design experiments to isolate the impact of pH on this compound photodegradation kinetics?

• Answer :

• Prepare buffered solutions (pH 4–10) using citrate-phosphate buffers.
• Expose samples to controlled UV irradiation (e.g., 365 nm, 500 W/m²) and collect aliquots at fixed intervals.
• Fit degradation data to pseudo-first-order kinetics models (ln(C/C₀) = -kt).
• Correlate rate constants (k) with zeta potential trends to assess electrostatic stabilization effects .

Q. What methodologies address discrepancies between computational predictions and empirical data on this compound solubility?

• Answer : Combine Hansen solubility parameters (HSPs) with molecular dynamics simulations to predict solvent compatibility. Validate predictions via cloud-point measurements (e.g., dispersing dye in water/acetone mixtures at 25°C). Adjust simulation parameters (e.g., force fields for π-π stacking interactions) to align with experimental solubility thresholds .

Methodological Guidelines

• Data Reporting : Present stability data in tables comparing pre- and post-stress parameters (e.g., particle size, absorbance ratio). Include error margins (SD/SE) and p-values for statistical tests .
• Contradiction Analysis : Use funnel plots or Bland-Altman analysis to detect systematic biases in inter-laboratory data .
• Ethical Compliance : Disclose all additives and concentrations to ensure reproducibility. Adhere to ISO 20705 standards for laboratory reporting .